molecular formula C13H11NO B1618444 2-(Benzylideneamino)phenol CAS No. 3230-45-3

2-(Benzylideneamino)phenol

Cat. No. B1618444
CAS RN: 3230-45-3
M. Wt: 197.23 g/mol
InChI Key: GRWIZXASAOKOEZ-UHFFFAOYSA-N
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Description

2-(Benzylideneamino)phenol is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(Benzylideneamino)phenol is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 1564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(Benzylideneamino)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzylideneamino)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

3230-45-3

Product Name

2-(Benzylideneamino)phenol

Molecular Formula

C13H11NO

Molecular Weight

197.23 g/mol

IUPAC Name

2-(benzylideneamino)phenol

InChI

InChI=1S/C13H11NO/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-10,15H

InChI Key

GRWIZXASAOKOEZ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C=NC2=CC=CC=C2O

Canonical SMILES

C1=CC=C(C=C1)C=NC2=CC=CC=C2O

Other CAS RN

3230-45-3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-aminophenol (28.55 g, 261.61 mmol) in ethanol (40 mL), was added benzaldehyde (30 mL, 31.32 g, 295.14 mmol), and this reaction mixture was refluxed for two hours, and left stirring at room temperature overnight. The creamy white precipitate was filtered, washed with ethanol and dried in vacuum oven at 80° C. for 4 hours. Giving 40.27 g (78% yields).
Quantity
28.55 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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